830346-48-0(5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione)

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methyl-
- 5-BROMO-1-(2-FLUORO-6-TRIFLUOROMETHYL-BENZYL)-6-METHYL-1H-PYRIMIDINE-2,4-DIONE
- 5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione
- 5-bromo-1-(2-fluoro-6-(trifluoromethyl)benzyl)-6-methylpyrimidine-2,4(1H,3H)-dione
- 5-bromo-1-{[2-fluoro-6-(trifluoromethyl)phenyl]methyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-bromo-1-[2-fluoro-6-(trifluoromethyl)benzyl]-6-methylpyrimidine-2,4(1H,3H)-dione
- 5-bromo-1-(2-fluoro-6-(trifluoromethyl)benzyl)-4-hydroxy-6-methylpyrimidin-2(1H)-one
- 5-Bromo-1-(2-fluoro-6-trifluoromethylbenzy
- 5-Bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methyl-2,4(1H,3H)-pyrimidinedione (ACI)
- 1-[2-Fluoro-6-(trifluoromethyl)benzyl]-5-bromo-6-methyl-1H-pyrimidine-2,4-dione
- AS-36700
- SB17979
- 5-Bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methyl-2,4(1H,3H)-pyrimidinedione; 1-[2-Fluoro-6-(trifluoromethyl)benzyl]-5-bromo-6-methyl-1H-pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methyl-
- K6ZVL4B7JA
- MFCD12546646
- 5-Bromo-1-(2-fluoro-6-trifluoromethylbenzyl)-6-methyl-1H-pyrimidine-2,4-dione
- 830346-48-0
- SCHEMBL1740707
- 5-Bromo-1-([2-fluoro-6-(trifluoromethyl)phenyl]methyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-Bromo-1-((2-fluoro-6-(trifluoromethyl)phenyl)methyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- AKOS025404694
- DS-016951
- C13H9BrF4N2O2
- SY099629
- AC-31343
- 5-bromo-1-[2-fluoro-6-(trifluoromethyl)benzyl]-6-methylpyrimidine-2.4(1H,3H)-dione
- Elagolix Impurity 8
- CS-0050652
- UNII-K6ZVL4B7JA
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-((2-fluoro-6-(trifluoromethyl)phenyl)methyl)-6-methyl-
- MDL： MFCD12546646
- Inchi： 1S/C13H9BrF4N2O2/c1-6-10(14)11(21)19-12(22)20(6)5-7-8(13(16,17)18)3-2-4-9(7)15/h2-4H,5H2,1H3,(H,19,21,22)
- InChI Key： RDQPTRWUBKZZFJ-UHFFFAOYSA-N
- SMILES： O=C1C(Br)=C(C)N(CC2C(C(F)(F)F)=CC=CC=2F)C(=O)N1

Computed Properties

Exact Mass: 379.97800
Monoisotopic Mass: 379.97835 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.4
XLogP3: 3
Molecular Weight: 381.12

Experimental Properties

PSA: 55.12000
LogP: 3.22600

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Security Information

Storage Condition：Sealed in dry,Room Temperature(BD303941)

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD303941-100g	5-Bromo-1-(2-fluoro-6-(trifluoromethyl)benzyl)-6-methylpyrimidine-2,4(1H,3H)-dione	830346-48-0	95%	100g	￥1803.0	2024-04-18
abcr	AB480029-100 g	5-Bromo-1-(2-fluoro-6-trifluoromethylbenzyl)-6-methyl-1H-pyrimidine-2,4-dione; .	830346-48-0		100g	€503.60	2023-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7487-250G	5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione	830346-48-0	97%	250g	￥ 33,290.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7487-25G	5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione	830346-48-0	97%	25g	￥ 6,402.00	2023-04-13
abcr	AB480029-250 mg	5-Bromo-1-(2-fluoro-6-trifluoromethylbenzyl)-6-methyl-1H-pyrimidine-2,4-dione; .	830346-48-0		250MG	€77.50	2022-06-09
eNovation Chemicals LLC	Y1052963-25g	5-Bromo-1-(2-fluoro-6-trifluoromethyl-benzyl)-6-methyl-1H-pyrimidine-2,4-dione	830346-48-0	97.0%	25g	$980	2024-06-05
abcr	AB480029-25 g	5-Bromo-1-(2-fluoro-6-trifluoromethylbenzyl)-6-methyl-1H-pyrimidine-2,4-dione; .	830346-48-0		25g	€201.10	2023-04-20
eNovation Chemicals LLC	D552284-5G	5-BROMO-1-{[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]METHYL}-6-METHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE	830346-48-0	>97%	5g	$360	2024-07-21
eNovation Chemicals LLC	D552284-10G	5-BROMO-1-{[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]METHYL}-6-METHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE	830346-48-0	>97%	10g	$600	2024-07-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB05906-25g	5-bromo-1-{[2-fluoro-6-(trifluoromethyl)phenyl]methyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	830346-48-0	95%	25g	$1150	2023-09-07

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Production Method

Synthetic Circuit 1

830346-47-9

830346-48-0

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; < 1 h, rt; 2 h, rt

Reference

Discovery of Sodium R-(+)-4-{2-[5-(2-Fluoro-3-methoxyphenyl)-3-(2-fluoro-6-[trifluoromethyl]benzyl)-4-methyl-2,6-dioxo-3,6-dihydro-2H-pyrimidin-1-yl]-1-phenylethylamino}butyrate (Elagolix), a Potent and Orally Available Nonpeptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor

Chen, Chen; et al, Journal of Medicinal Chemistry, 2008, 51(23), 7478-7485

Synthetic Circuit 2

830346-47-9

830346-48-0

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 20 min, rt; 2 h, rt

Reference

Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study

Ciceri, Samuele ; et al, Molecules, 2023, 28(9),

Synthetic Circuit 3

57-13-6

239087-06-0

830346-48-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; reflux
2.1 Solvents: Toluene ; reflux
2.2 Reagents: p-Toluenesulfonic acid ; reflux
3.1 Reagents: Bromine Solvents: Acetic acid ; 20 min, rt; 2 h, rt

Reference

Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study

Ciceri, Samuele ; et al, Molecules, 2023, 28(9),

Synthetic Circuit 4

1694-31-1

830346-46-8

830346-48-0

Reaction Conditions

1.1 Solvents: Toluene ; reflux
1.2 Reagents: p-Toluenesulfonic acid ; reflux
2.1 Reagents: Bromine Solvents: Acetic acid ; 20 min, rt; 2 h, rt

Reference

Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study

Ciceri, Samuele ; et al, Molecules, 2023, 28(9),

Synthetic Circuit 5

133116-83-3

830346-48-0

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 60 °C; overnight, reflux; reflux → rt
2.1 Reagents: Hydrochloric acid Solvents: Water ; 6 h, reflux; reflux → 0 °C
3.1 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetonitrile ; 0 °C; 0 °C → rt; 20 h, rt
4.1 Reagents: Bromine Solvents: Acetic acid ; < 1 h, rt; 2 h, rt

Reference

Discovery of Sodium R-(+)-4-{2-[5-(2-Fluoro-3-methoxyphenyl)-3-(2-fluoro-6-[trifluoromethyl]benzyl)-4-methyl-2,6-dioxo-3,6-dihydro-2H-pyrimidin-1-yl]-1-phenylethylamino}butyrate (Elagolix), a Potent and Orally Available Nonpeptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor

Chen, Chen; et al, Journal of Medicinal Chemistry, 2008, 51(23), 7478-7485

Synthetic Circuit 6

830346-46-8

830346-48-0

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetonitrile ; 0 °C; 0 °C → rt; 20 h, rt
2.1 Reagents: Bromine Solvents: Acetic acid ; < 1 h, rt; 2 h, rt

Reference

Discovery of Sodium R-(+)-4-{2-[5-(2-Fluoro-3-methoxyphenyl)-3-(2-fluoro-6-[trifluoromethyl]benzyl)-4-methyl-2,6-dioxo-3,6-dihydro-2H-pyrimidin-1-yl]-1-phenylethylamino}butyrate (Elagolix), a Potent and Orally Available Nonpeptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor

Chen, Chen; et al, Journal of Medicinal Chemistry, 2008, 51(23), 7478-7485

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Raw materials

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione Preparation Products

5-bromo-1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-6-methylpyrimidine-2,4-dione (830346-48-0)

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